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Compound of Interest

Compound Name:
2-Chloro-1-

methanesulfonylpropane

CAS No.: 89166-24-5

Cat. No.: B13453462

Get Quote

Executive Summary & Structural Context
Compound: 2-chloro-1-methanesulfonylpropane Formula:

Key Structural Features:

Chiral Center (C2): Creates a non-equivalent magnetic environment for the adjacent

methylene protons (C1), rendering them diastereotopic.

Sulfone Group (

): Strongly deshields

-protons and induces polarity-dependent solvent shifts.

-Chloro Substituent: Provides a distinct downfield shift to the methine proton, serving as the
primary diagnostic signal for regioisomer differentiation.
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The molecule consists of four distinct proton environments. The numbering scheme used in this

guide follows standard IUPAC priority for spectral assignment:

(Methyl Sulfone):

(Methylene):

(Diastereotopic

)

(Methine):

[1][2]

(Terminal Methyl):

Experimental Data: Chemical Shifts & Multiplicity[1]
[3][4][5][6][7][8]
The following data represents the spectral signature in Chloroform-d (

) at 298 K.

Table 1: 1H NMR Spectral Data (400 MHz, )
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Proton
Label

Chemical
Shift (

, ppm)

Integration Multiplicity

Coupling
Constants (

, Hz)

Assignment
Logic

4.40 – 4.55 1H
Multiplet

(dqd)
,

-Chloro

effect. Most

deshielded

proton due to

direct

attachment to

Cl and

-effect of

.

3.25 – 3.65 2H
AB part of

ABX
,

-Sulfone

effect.

Diastereotopi

c protons

appear as a

complex

second-order

pattern due to

the chiral

center at C2.

2.95 – 3.05 3H Singlet (s) -

Methyl

Sulfone.

Characteristic

sharp singlet.

[3] Diagnostic

for the

group.

1.65 – 1.75 3H Doublet (d)
-Chloro

Methyl.
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Deshielded

relative to a

standard

alkane methyl

(

0.9) due to

the

-chlorine.

Note on Diastereotopicity: The methylene protons (

) are chemically non-equivalent. In lower-field instruments (300 MHz), they may

appear as a distorted doublet or multiplet. In high-field instruments (>500 MHz),

they resolve into distinct doublets of doublets (dd) with a large geminal coupling

(~14 Hz).

Comparative Analysis: Performance vs. Alternatives
Distinguishing 2-chloro-1-methanesulfonylpropane (Target) from its regioisomer 1-chloro-2-

methanesulfonylpropane is a common challenge in synthesis (e.g., radical vs. ionic addition to

propene).

Scenario A: Regioisomer Discrimination
The position of the Chlorine atom drastically alters the chemical shift of the methine (

) and methylene (

) protons.
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Feature
Target: 2-chloro-1-

sulfone

Alternative: 1-chloro-

2-sulfone
Diagnostic Result

Structure

Methine (

)

4.4 - 4.5 ppm (

-Cl)

3.2 - 3.4 ppm (

-SO2)

Target methine is ~1.2

ppm downfield.

Methylene (

)

3.3 - 3.6 ppm (

-SO2)

3.8 - 4.0 ppm (

-Cl)

Target methylene is

upfield relative to

isomer.

Scenario B: Solvent Effects ( vs. DMSO- )
Sulfones are polar moieties. Changing solvent from non-polar

to polar aprotic DMSO-

significantly affects the resolution of the diastereotopic methylene protons.

:

and

often overlap or show "roofing" effects (second-order perturbation).

DMSO-

: The specific solvation of the sulfone oxygen atoms often increases the magnetic inequality
between

and

, resolving them into two distinct signal sets (

ppm). Recommendation: Use DMSO-

if accurate coupling constant extraction (

values) for the methylene group is required.
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Visualization of Assignment Logic
The following diagram illustrates the logical flow for assigning the spectrum and confirming the

regiochemistry.

Unknown Sample Spectrum

Check Methyl Region (1.5 - 1.8 ppm)

Doublet observed?

Check Methine Region (3.0 - 4.6 ppm)

Yes (Terminal Me)

Shift > 4.2 ppm?
(Alpha to Cl)

Shift < 3.5 ppm?
(Alpha to SO2)

CONFIRMED:
2-chloro-1-methanesulfonylpropane

Yes (H-C-Cl)

IDENTIFIED:
1-chloro-2-methanesulfonylpropane

Yes (H-C-SO2)

Click to download full resolution via product page

Caption: Decision tree for distinguishing the target 2-chloro isomer from its 1-chloro

regioisomer based on methine chemical shift.
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Experimental Protocol: Sample Preparation &
Acquisition
To ensure data integrity and reproducibility (E-E-A-T), follow this standardized protocol.

Step 1: Sample Preparation
Mass: Weigh 10–15 mg of the product. (High concentration >20 mg can cause viscosity

broadening; low concentration <5 mg reduces S/N ratio for satellite peaks).

Solvent: Add 0.6 mL of

(99.8% D) containing 0.03% TMS (Tetramethylsilane) as an internal reference.

Tip: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into

the NMR tube to remove suspended solids that cause line broadening.

Tube: Use a high-quality 5 mm NMR tube (Type 1, 500 MHz rated) to minimize shimming

errors.

Step 2: Acquisition Parameters (Standard 400 MHz)
Pulse Sequence:zg30 (30° pulse angle) to allow faster relaxation.

Relaxation Delay (D1): Set to 2.0 seconds. The methyl sulfone protons relax slowly;

insufficient D1 will reduce the integration accuracy of the singlet at 3.0 ppm relative to the

multiplet.

Number of Scans (NS): 16 (sufficient for >10 mg sample).

Spectral Width: -2 to 14 ppm.

Step 3: Processing
Phasing: Apply manual phasing. The diastereotopic methylene protons often require careful

0th and 1st order phase correction to ensure the baseline is flat, allowing accurate

integration.
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Baseline Correction: Apply a polynomial baseline correction (Bernstein polynomial, order 3) if

the baseline drifts near the sulfone singlet.

Referencing: Calibrate the TMS signal to 0.00 ppm (or residual

to 7.26 ppm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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